Cas no 2248333-64-2 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methylquinoline-4-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methylquinoline-4-carboxylate
• CAS No: 2248333-64-2
• MF: C₁₉H₁₂N₂O₄
• MW: 332.309584617615
• CID: 5971417
• PubChem ID: 165727172
• Update Time: 2025-06-12

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methylquinoline-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methylquinoline-4-carboxylate
• EN300-6518284
• 2248333-64-2

• Inchi： 1S/C19H12N2O4/c1-11-10-20-15-9-5-4-8-14(15)16(11)19(24)25-21-17(22)12-6-2-3-7-13(12)18(21)23/h2-10H,1H3
• InChI Key： AVKOJMURMRYVMM-UHFFFAOYSA-N
• SMILES： O(C(C1C(C)=CN=C2C=CC=CC=12)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 332.07970687g/mol
• Monoisotopic Mass: 332.07970687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 554
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 76.6Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methylquinoline-4-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methylquinoline-4-carboxylate (CAS No: 2248333-64-2)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methylquinoline-4-carboxylate, identified by the CAS number 2248333-64-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules that exhibit a unique blend of structural and functional properties, making it a promising candidate for further exploration in drug discovery and therapeutic applications.

The molecular structure of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methylquinoline-4-carboxylate is characterized by the presence of multiple functional groups, including a dioxo group and a quinoline moiety. These structural features contribute to its potential biological activity by enabling interactions with various biological targets. The presence of the dioxo group enhances the electrophilicity of the molecule, while the quinoline ring system provides stability and facilitates binding to biological receptors.

In recent years, there has been a growing interest in quinoline derivatives due to their broad spectrum of biological activities. These derivatives have been extensively studied for their potential applications in treating infectious diseases, cancer, and other metabolic disorders. The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methylquinoline-4-carboxylate represents a novel addition to this class of molecules, with its unique structural features offering new opportunities for therapeutic intervention.

One of the most compelling aspects of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methylquinoline-4-carboxylate is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. The combination of the dioxo group and the quinoline moiety provides a versatile scaffold that can be modified to enhance specific biological activities. This flexibility makes it an attractive candidate for medicinal chemists looking to develop new drugs with improved efficacy and reduced side effects.

Recent research has highlighted the importance of heterocyclic compounds in drug development. Studies have shown that molecules containing quinoline derivatives can exhibit potent antimicrobial and anti-inflammatory properties. The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methylquinoline-4-carboxylate has been investigated for its potential role in modulating these pathways, with preliminary results suggesting promising activity against certain disease models.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methylquinoline-4-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the functionalization of the isoindole ring system followed by the introduction of the quinoline moiety. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve the desired structural complexity efficiently.

From a computational chemistry perspective, the molecular properties of 1,3-dioxo-2,3-dihydro-1H Isoindol - 2 - yl 3 - methylquinoline - 4 - carboxylate have been extensively modeled to predict its behavior in biological systems. These simulations have provided valuable insights into its binding interactions with potential target proteins and enzymes. By leveraging computational methods, researchers can accelerate the drug discovery process by identifying lead compounds with high affinity and selectivity.

The pharmacokinetic profile of 1,3-dioxo - 2 , 3 - dihydro - 1 H - isoindol - 2 - yl 3 - methylquinoline - 4 - carboxylate is another critical aspect that has been studied in detail. Understanding how the molecule is absorbed, distributed, metabolized, and excreted (ADME) is essential for developing safe and effective therapeutic agents. Preliminary pharmacokinetic studies suggest that this compound exhibits favorable properties that could make it suitable for oral administration.

In conclusion,1 , 3 - dioxo - 2 , 3 - dihydro - 1 H Isoindol - 2 - yl 3 - methylquinoline - 4 - carboxylate (CAS No:22483336452) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable asset in the search for new therapeutic agents. Further research is warranted to fully elucidate its potential applications in medicine and biotechnology.